Cas no 2227713-99-5 (rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227713-99-5
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5969931
• PubChem ID: 165762222
• Update Time: 2025-11-01

rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid
• 2227713-99-5
• EN300-2002773

• Inchi： 1S/C11H11BrO3/c1-15-9-4-2-3-8(12)10(9)6-5-7(6)11(13)14/h2-4,6-7H,5H2,1H3,(H,13,14)/t6-,7-/m1/s1
• InChI Key： GSJUHJMGSBJMHR-RNFRBKRXSA-N
• SMILES： BrC1=CC=CC(=C1[C@@H]1C[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 269.98916g/mol
• Monoisotopic Mass: 269.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Additional information on rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(2-Bromo-6-Methoxyphenyl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

The compound rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid, with CAS No. 2227713-99-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a carboxylic acid group and a substituted phenyl ring. The phenyl group is further substituted with a bromine atom at the 2-position and a methoxy group at the 6-position, making it a highly functionalized molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique geometric properties and potential for inducing specific biological effects. The presence of the cyclopropane ring in rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid contributes to its rigidity and strain energy, which can be advantageous in molecular interactions. The carboxylic acid group adds another layer of functionality, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions that are critical in biological systems.

The substitution pattern on the phenyl ring—specifically the bromine and methoxy groups—plays a crucial role in modulating the electronic and steric properties of the molecule. The bromine atom introduces electron-withdrawing effects, which can influence the reactivity of the compound in various chemical reactions. On the other hand, the methoxy group is an electron-donating substituent that can enhance the stability of certain intermediates during synthesis or alter the binding affinity of the molecule to biological targets.

Recent research has focused on the synthesis and characterization of this compound. One notable study demonstrated that rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid can be synthesized via a multi-step process involving coupling reactions, oxidation steps, and stereochemical control. The stereochemistry at positions 1 and 2 of the cyclopropane ring is critical for determining the molecule's properties, as it influences its conformational flexibility and interaction with other molecules.

In terms of applications, this compound has shown promise in various areas of organic synthesis. For instance, it has been used as an intermediate in the construction of complex natural product analogs. Its bromine substituent makes it amenable to nucleophilic aromatic substitution reactions, which are valuable for introducing diverse functional groups into molecules. Additionally, its methoxy group provides opportunities for further derivatization through methylation or demethylation reactions.

Another area where rac-(1R,2R)-2-(2-bromo-6-methoxyphenyl)cyclopropane-1-carboxylic acid has garnered attention is in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new therapeutic agents. Its unique structure allows for modulation of pharmacokinetic properties such as solubility and bioavailability. Furthermore, its ability to engage in hydrogen bonding through the carboxylic acid group makes it a candidate for targeting specific protein-protein interaction sites or enzyme active sites.

Recent advancements in computational chemistry have also provided deeper insights into this compound's behavior at molecular levels. Molecular docking studies have revealed that rac-(1R,2R)-...